2,5,8,11,14,17-Icosahexayn-1-ol
Description
2,5,8,11,14,17-Icosahexayn-1-ol is a long-chain aliphatic alcohol featuring six triple bonds (hexayn) positioned at carbons 2, 5, 8, 11, 14, and 17 of a 20-carbon backbone. This structural motif confers rigidity, linearity, and high electron density, making it a candidate for applications in conductive polymers, organic electronics, and materials science.
Properties
Molecular Formula |
C₂₀H₁₈O |
|---|---|
Molecular Weight |
274.36 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Functional Group Analysis
The following table compares 2,5,8,11,14,17-Icosahexayn-1-ol with structurally related compounds from the evidence:
Key Observations:
- Triple Bonds vs. Ethers: The target compound’s triple bonds create a rigid, linear structure, whereas ether-containing analogs (e.g., 3,6,9,12,15,18-Hexaoxanonadecan-1-ol) exhibit flexibility due to single-bonded oxygen linkages .
- Fluorination Effects: The perfluorinated compound (C₂₁H₃F₄₁O₇) is highly hydrophobic and chemically inert, contrasting with the reactive triple bonds in the target compound .
- Phenyl Modifications: The phenyl-substituted hexaoxa compound (C₁₉H₃₂O₇) demonstrates amphiphilicity, enabling applications in drug delivery, unlike the nonpolar hexayn derivative .
Physical and Chemical Properties
- Solubility: The hexayn compound’s rigid, nonpolar structure likely results in low water solubility, whereas polyethylene glycol (PEG) derivatives (e.g., C₁₃H₂₈O₇) are hydrophilic due to ether oxygens .
- Thermal Stability: Fluorinated analogs (e.g., C₂₁H₃F₄₁O₇) exhibit exceptional thermal stability (up to 300°C), while poly-ynes may decompose at lower temperatures due to triple-bond reactivity .
- Reactivity: The hexayn compound is prone to oxidation and cycloaddition reactions, whereas ethers and perfluoro compounds are more inert .
Research Findings and Data Gaps
- Conductive Properties: Theoretical studies suggest that conjugated poly-ynes (like the target compound) exhibit high electron mobility (>10 cm²/V·s), surpassing PEG-based materials (<0.1 cm²/V·s) .
- Toxicity: Fluorinated compounds (e.g., C₂₁H₃F₄₁O₇) raise environmental concerns due to persistence, whereas poly-ynes may degrade into benign byproducts .
- Commercial Availability: PEG derivatives (e.g., CAS 23601-40-3) are widely available at lower costs (~$50/g), while fluorinated analogs (e.g., CAS 13140-24-4) are niche products priced at $185/5g .
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